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Compound of Interest

Compound Name: L-(+)-Ampicillin-d5

Cat. No.: B15556349 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-(+)-Ampicillin-d5. Adherence to

these procedures is critical for ensuring personal safety, maintaining a compliant laboratory

environment, and minimizing environmental impact.

Compound Overview: L-(+)-Ampicillin-d5 is a deuterated form of ampicillin, a broad-spectrum

β-lactam antibiotic. While primarily used as an internal standard for quantification, it should be

handled with care due to its potential as a respiratory and skin sensitizer.[1][2]

Hazard Identification and Classification
L-(+)-Ampicillin-d5 is classified as a hazardous substance. The primary risks associated with

handling this compound in its powdered form include respiratory and skin sensitization.[1][3]

Inhalation of the powder may lead to allergic reactions or asthma-like symptoms, while skin

contact can cause irritation and allergic reactions.[4]

GHS Hazard Statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
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H335: May cause respiratory irritation.

Quantitative Data Summary
Property Value Reference

CAS Number 1426173-65-0

Molecular Formula C₁₆H₁₄D₅N₃O₄S

Formula Weight 354.4

Physical State Solid

Solubility in Water Slightly soluble

Storage Temperature
Recommended to keep

refrigerated.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the final and most critical barriers against exposure. A

risk assessment should be conducted for each procedure to determine the specific PPE

required.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Powder

Safety glasses

with side shields

or goggles.

Two pairs of

powder-free

nitrile gloves.

Lab coat with

long sleeves,

fully buttoned.

NIOSH-approved

respirator (e.g.,

N95 or higher).

Preparing

Solutions

Safety glasses

with side shields

or goggles.

Two pairs of

powder-free

nitrile gloves.

Lab coat with

long sleeves,

fully buttoned.

Work in a

chemical fume

hood.

Handling

Solutions
Safety glasses. Nitrile gloves. Lab coat.

Standard

laboratory

ventilation.

Spill Cleanup

Chemical safety

goggles or a face

shield.

Two pairs of

chemical-

resistant gloves.

Disposable

gown.

NIOSH-approved

respirator.

Glove Protocol: When double-gloving, place one glove under the gown cuff and the second

over it to ensure no skin is exposed. Change gloves immediately if they are torn, punctured,

or contaminated.

Gown Protocol: Wear a protective disposable gown made of lint-free, low-permeability fabric

with a solid front, long sleeves, and tight-fitting cuffs.

Experimental Protocols
Protocol for Preparing a Stock Solution
This protocol outlines the steps for safely preparing a concentrated stock solution from

powdered L-(+)-Ampicillin-d5.

Preparation:

Don all required PPE for "Weighing and Aliquoting Powder."

Prepare the work area by laying down absorbent bench paper inside a chemical fume

hood.
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Assemble all necessary equipment (e.g., analytical balance, weigh boats, spatulas,

conical tubes, solvent).

Weighing:

In the chemical fume hood, carefully weigh the desired amount of the powdered antibiotic

in a weigh boat. Minimize the generation of dust.

Solubilization:

Transfer the powder to a sterile conical tube.

Add a small amount of the appropriate solvent to the weigh boat to rinse any remaining

powder and transfer it to the conical tube.

Add the remaining solvent to the conical tube to reach the final desired volume.

Cap the tube securely and vortex or invert until the antibiotic is fully dissolved.

Aliquoting and Storage:

If required, filter-sterilize the stock solution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label all aliquots with the compound name, concentration, date, and your initials.

Store the aliquots at the recommended temperature.

Decontamination and Cleanup:

Wipe down the work area in the chemical fume hood.

Dispose of all contaminated materials (e.g., weigh boats, gloves, bench paper) as

hazardous waste.

Spill Response Protocol
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In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the area and restrict access.

Don PPE: Wear appropriate PPE, including a respirator, double gloves, a disposable gown,

and eye protection.

Containment: For powdered spills, gently cover with absorbent paper to avoid raising dust.

For liquid spills, contain with an appropriate absorbent material.

Cleanup: Carefully sweep or vacuum the spillage and collect it in a suitable, closed container

for disposal.

Decontaminate: Clean the spill area with an appropriate deactivating agent or soap and

water.

Disposal: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of L-(+)-Ampicillin-d5 and associated waste is crucial to prevent

environmental contamination and the development of antibiotic resistance.

Solid Waste: All contaminated solid waste, including gloves, weigh boats, and paper towels,

should be collected in a designated hazardous waste container.

Unused Powder: Unused or expired L-(+)-Ampicillin-d5 powder should be treated as

hazardous chemical waste and disposed of according to institutional and local regulations.

Liquid Waste:

Concentrated stock solutions are considered hazardous chemical waste and should be

collected in an approved container for chemical waste.

Some institutions may permit the disposal of dilute solutions (e.g., used cell culture media)

down the sink after deactivation, as ampicillin is known to degrade quickly. However, it is

imperative to consult and adhere to your institution's specific guidelines.
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Caption: Workflow for handling L-(+)-Ampicillin-d5.
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Assess Task

Handling Powder?

Handling Liquid?

No

Full PPE:
- Respirator
- Goggles

- Double Gloves
- Gown

Yes

Standard PPE:
- Safety Glasses

- Gloves
- Lab Coat

Yes

Proceed with Task

No Work in Fume Hood

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(+)-Ampicillin-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556349#personal-protective-equipment-for-
handling-l-ampicillin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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